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Compound of Interest

Compound Name: AZ-2

Cat. No.: B605723

This document provides immediate safety, handling, and disposal protocols for AZ-2, a highly
selective inhibitor of the lipid kinase PI3Ky. The information is intended for researchers,
scientists, and drug development professionals to ensure safe laboratory practices and build
confidence in chemical handling procedures.

Compound Identification and Properties

AZ-2 is a synthetic organic compound with the following properties:

Property Value Reference

N-(5-{2-[(1S)-1-
cyclopropylethyl]-7-methyl-1-

IUPAC Name 0xo0-2,3-dihydro-1H-isoindol-5-  [1]
yl}-4-methyl-1,3-thiazol-2-

yl)acetamide

Molecular Formula C20H23N302S [1]
Molecular Weight 369.48 g/mol [1]
CAS Number 2231760-33-9 [1]

Hazard Identification and Safety Precautions
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According to the available Safety Data Sheet (SDS), AZ-2 is not classified as a hazardous
substance or mixture.[1] However, as a potent and selective kinase inhibitor, it is crucial to
handle AZ-2 with care to avoid potential biological effects from accidental exposure. Standard
laboratory hygiene and safety practices are mandatory.

The following PPE is required when handling AZ-2 to minimize exposure:

PPE Category Specification Rationale

Provides a barrier against skin
Hand Protection Nitrile gloves. contact. Change gloves
immediately if contaminated.

] Safety glasses with side Protects eyes from potential
Eye/Face Protection ]
shields or goggles. splashes.

Protects skin and personal

Skin and Body Protection Laboratory coat. ) o
clothing from contamination.

o Ventilation: Work with AZ-2 in a well-ventilated area. For procedures that may generate dust
or aerosols, a chemical fume hood is recommended.

o Eye Wash Station: Ensure an eye wash station is readily accessible in the work area.[1]

Step-by-Step Handling and Experimental Workflow

The following workflow outlines the procedural steps for the safe handling of AZ-2 from receipt

to disposal.
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Preparation

Receipt and Storage
- Verify compound identity.
- Store at recommended temperature.

'

PPE Donning
- Wear lab coat, gloves, and eye protection.

:

Work Area Preparation
- Ensure clean and uncluttered workspace.

- Confirm accessibility of safety equipment.

-

-

Handling and vaperimentation

~

(

Weighing
Use an analytical balance in a ventilated enclosur

)

y

Dissolution
- Prepare stock solutions in a fume hood.
- Use appropriate solvents.

'

Experimentation
- Follow specific experimental protocols.
- Minimize aerosol generation.

(

Cleanup and Disposal

Decontamination

Clean work surfaces with an appropriate solvent.]

'

Waste Segregation
Separate solid and liquid waste.

:

(

(

Disposal

Dispose of waste according to institutional and local regulations)

:

(

PPE Doffing

Remove PPE in the correct order to avoid contaminatio

.

)

J

Click to download full resolution via product page

Caption: Experimental workflow

for handling AZ-2.
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First Aid Measures

In case of accidental exposure, follow these first aid procedures:[1]

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) )

upper and lower eyelids. Seek medical

attention.

Wash off with soap and plenty of water. Remove
Skin Contact contaminated clothing. Seek medical attention if

irritation develops.

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.

Disposal Plan

Dispose of AZ-2 and contaminated waste in accordance with all applicable federal, state, and
local environmental regulations.

e Unused Compound: Dispose of as chemical waste. Do not discard into the environment.

» Contaminated Materials: Dispose of contaminated lab supplies (e.g., pipette tips, gloves,
vials) as chemical waste.

» Solutions: Collect solutions containing AZ-2 in a designated, labeled waste container.

PI3Ky Signaling Pathway

AZ-2 is a selective inhibitor of PI3Ky. Understanding its mechanism of action requires
knowledge of the PI3Ky signaling pathway.
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Caption: Simplified PI3Ky signaling pathway showing the inhibitory action of AZ-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
AZ-2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605723#personal-protective-equipment-for-handling-
az-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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